1-Bromo-4-fluoro-2-(trichloromethyl)benzene
Overview
Description
1-Bromo-4-fluoro-2-(trichloromethyl)benzene, or 1-BTFB, is an organofluorine compound used in various scientific and industrial applications. It is a colorless, volatile liquid with a boiling point of 87-88°C. 1-BTFB is used as an intermediate in the synthesis of organic compounds, such as pharmaceuticals, dyes, and agrochemicals. It is also used as a solvent for the production of other fluorinated compounds.
Scientific Research Applications
-
Organic Synthesis
- Summary of Application : “1-Bromo-4-fluoro-2-(trichloromethyl)benzene” is used as an intermediate in organic synthesis . It’s commonly used in the Suzuki-Miyaura coupling reaction to form carbon-carbon bonds .
- Methods of Application : In the Suzuki-Miyaura coupling reaction, this compound is typically combined with a boronic acid in the presence of a palladium catalyst and a base .
- Results or Outcomes : The outcome of this reaction is the formation of a new carbon-carbon bond, which is a key step in the synthesis of many complex organic molecules .
-
Pharmaceutical Research
- Summary of Application : This compound is used as an intermediate in the synthesis of atypical antipsychotic agents .
- Methods of Application : While the specific methods of application can vary depending on the target molecule, it generally involves various organic reactions to incorporate the “1-Bromo-4-fluoro-2-(trichloromethyl)benzene” into the larger molecular structure of the drug .
- Results or Outcomes : The result of this application is the production of atypical antipsychotic drugs, which are used in the treatment of various psychiatric conditions .
properties
IUPAC Name |
1-bromo-4-fluoro-2-(trichloromethyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrCl3F/c8-6-2-1-4(12)3-5(6)7(9,10)11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCLZKRSUOOVXSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C(Cl)(Cl)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrCl3F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-4-fluoro-2-(trichloromethyl)benzene |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.